4-Chloro-3-methoxy-N-(6-methyl-2-pyridinyl)benzenesulfonamide
4-Chloro-3-methoxy-N-(6-methyl-2-pyridinyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
927637-43-2
VCID:
VC0497913
InChI:
InChI=1S/C13H13ClN2O3S/c1-9-4-3-5-13(15-9)16-20(17,18)10-6-7-11(14)12(8-10)19-2/h3-8H,1-2H3,(H,15,16)
SMILES:
CC1=NC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)OC
Molecular Formula:
C13H13ClN2O3S
Molecular Weight:
312.77g/mol
4-Chloro-3-methoxy-N-(6-methyl-2-pyridinyl)benzenesulfonamide
CAS No.: 927637-43-2
Main Products
VCID: VC0497913
Molecular Formula: C13H13ClN2O3S
Molecular Weight: 312.77g/mol
CAS No. | 927637-43-2 |
---|---|
Product Name | 4-Chloro-3-methoxy-N-(6-methyl-2-pyridinyl)benzenesulfonamide |
Molecular Formula | C13H13ClN2O3S |
Molecular Weight | 312.77g/mol |
IUPAC Name | 4-chloro-3-methoxy-N-(6-methylpyridin-2-yl)benzenesulfonamide |
Standard InChI | InChI=1S/C13H13ClN2O3S/c1-9-4-3-5-13(15-9)16-20(17,18)10-6-7-11(14)12(8-10)19-2/h3-8H,1-2H3,(H,15,16) |
Standard InChIKey | NVPTYJCRRNIFPB-UHFFFAOYSA-N |
SMILES | CC1=NC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)OC |
Canonical SMILES | CC1=NC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)OC |
PubChem Compound | 15943995 |
Last Modified | Nov 11 2021 |
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